Cas no 2415727-71-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2415727-71-6
• MF: C₃₀H₄₂ClN₉O₉
• MW: 708.162385463715
• MDL: MFCD18782527
• CID: 5184846
• Update Time: 2025-10-23

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD18782527
• Inchi： 1S/C30H41N9O9.ClH/c1-47-30(44)38-23(10-5-6-16-34-29(43)48-19-20-8-3-2-4-9-20)26(41)35-18-25(40)37-24(11-7-17-33-28(31)32)27(42)36-21-12-14-22(15-13-21)39(45)46;/h2-4,8-9,12-15,23-24H,5-7,10-11,16-19H2,1H3,(H,34,43)(H,35,41)(H,36,42)(H,37,40)(H,38,44)(H4,31,32,33);1H/t23-,24-;/m0./s1
• InChI Key： UWGIOLNXUNVVEP-UKOKCHKQSA-N
• SMILES： [C@@H](CCCNC(N)=N)(NC(=O)CNC(=O)[C@@H](NC(=O)OC)CCCCNC(=O)OCC1C=CC=CC=1)C(=O)NC1C=CC(N(=O)=O)=CC=1.Cl

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No 2415727-71-6: A Comprehensive Overview

The compound with CAS No 2415727-71-6, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing material science and drug delivery systems, making it a focal point for researchers worldwide.

Structural Insights: The molecular structure of CAS No 2415727-71-6 is characterized by a complex arrangement of functional groups that contribute to its versatile reactivity. Researchers have identified key interactions within the molecule that facilitate its use in advanced chemical processes. For instance, the presence of aromatic rings and hydroxyl groups has been shown to enhance its stability under varying environmental conditions.

Physical Properties: This compound exhibits remarkable physical properties, including a high melting point and exceptional solubility in organic solvents. These attributes make it ideal for use in high-performance materials and pharmaceutical formulations. Recent experiments have demonstrated its ability to maintain structural integrity under extreme temperatures, further underscoring its potential in aerospace and automotive industries.

Synthesis and Applications: The synthesis of CAS No 2415727-71-6 involves a multi-step process that incorporates cutting-edge catalytic techniques. Scientists have reported significant improvements in yield and purity through the use of novel catalysts, which align with current trends toward sustainable chemical production.

Environmental Impact: As concerns about environmental sustainability grow, studies on the ecological footprint of CAS No 2415727-71-6 have become increasingly important. Research indicates that the compound biodegrades efficiently under controlled conditions, reducing its long-term impact on ecosystems.

Future Prospects: The future of CAS No 2415727-71-6 looks promising, with ongoing research exploring its potential in biochemistry and nanotechnology. Its ability to form stable complexes with other molecules opens new avenues for drug delivery systems and advanced materials development.